Cas no 2943-19-3 (Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester)
2943-19-3 structure
Product Name:Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
CAS No:2943-19-3
MF:C11H16O2S2
MW:244.373540878296
CID:279100
PubChem ID:334893
Update Time:2025-04-19
Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
- 1-tert-butylsulfanylsulfonyl-4-methylbenzene
- 4-(t-Butylthio)tosylate
- AC1L7GCB
- AG-E-95854
- CTK4G3292
- NCI60_003034
- NSC342017
- S-(tert-Butyl) 4-methylbenzenesulfonothioate
- S-t-butyl 4-methylbenzenesulfonothioate
- toluene-4-thiosulfonic acid S-tert-butyl ester
- UNII-D38O9IQK3G
- P-TOLUENESULFONIC ACID, THIO-, S-TERT-BUTYL ESTER
- NSC-342017
- SCHEMBL16940169
- DTXSID80183643
- 1-tert-butylsulfanylsulfonyl-4-methyl-benzene
- D38O9IQK3G
- NSC 342017
- CHEMBL1975915
- 2943-19-3
- TERT-BUTYL TOSYL SULFIDE
- S-tert-Butyl p-toluenethiosulfonate
-
- Inchi: 1S/C11H16O2S2/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3
- InChI Key: DWUPUYSPVAQOBQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SC(C)(C)C
Computed Properties
- Exact Mass: 244.05928
- Monoisotopic Mass: 244.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.158
- Boiling Point: 353.1°Cat760mmHg
- Flash Point: 167.4°C
- Refractive Index: 1.545
- PSA: 34.14
- LogP: 4.29620
Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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